Cas no 2228525-36-6 (2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine)

2-Chloro-5-(1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)morpholine is a specialized heterocyclic compound featuring a morpholine ring fused with a substituted pyrazole moiety. The presence of both chloro and trifluoromethyl groups enhances its reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. Its structural complexity allows for selective functionalization, making it valuable in the development of bioactive molecules. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the morpholine ring offers favorable solubility and pharmacokinetic properties. This compound is particularly suited for applications requiring precise molecular modifications in drug discovery and crop protection research.
2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine structure
2228525-36-6 structure
Product Name:2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine
CAS No:2228525-36-6
MF:C9H11ClF3N3O
MW:269.651351213455
CID:6240672
PubChem ID:165740585
Update Time:2025-10-05

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine Chemical and Physical Properties

Names and Identifiers

    • 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine
    • 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]morpholine
    • 2228525-36-6
    • EN300-1961041
    • Inchi: 1S/C9H11ClF3N3O/c1-16-8(10)6(5-4-14-2-3-17-5)7(15-16)9(11,12)13/h5,14H,2-4H2,1H3
    • InChI Key: IMTDXGDWTVSTKI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C(F)(F)F)=NN1C)C1CNCCO1

Computed Properties

  • Exact Mass: 269.0542742g/mol
  • Monoisotopic Mass: 269.0542742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 39.1Ų

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Additional information on 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine

Introduction to 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine (CAS No. 2228525-36-6)

2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine (CAS No. 2228525-36-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine is noteworthy for its combination of a pyrazole ring and a morpholine moiety. The presence of a chloro substituent at the 5-position and a trifluoromethyl group at the 3-position of the pyrazole ring imparts distinct chemical and biological properties to the molecule. These structural features contribute to its stability, solubility, and reactivity, making it an attractive candidate for drug design and development.

The synthesis of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine has been explored through various methodologies. One common approach involves the reaction of 4-chloro-5-trifluoromethylpyrazole with morpholine in the presence of a suitable base. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly routes, such as the use of microwave-assisted synthesis and catalytic systems.

In terms of biological activities, 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as arthritis and asthma.

The pharmacological profile of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine has been extensively studied using both in vitro and in vivo models. In vitro assays have revealed its ability to selectively target specific protein targets with high affinity and low toxicity. In vivo studies have further confirmed its efficacy and safety in animal models, providing valuable insights into its potential therapeutic applications.

Recent research has also focused on the mechanism of action of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine. Studies have shown that it can modulate signaling pathways involved in cell proliferation, apoptosis, and inflammation. These findings have led to a better understanding of its therapeutic potential and have paved the way for further clinical investigations.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. Phase II trials are expected to provide more detailed data on its therapeutic benefits and potential side effects.

In conclusion, 2-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmorpholine (CAS No. 2228525-36-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in drug development are supported by extensive preclinical studies and ongoing clinical trials. As research continues to advance, this compound may offer new opportunities for treating various diseases and improving patient outcomes.

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